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Compound of Interest

Compound Name: 2,2-Dimethoxypentane

Cat. No.: B12843018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2-Dimethoxypentane is a valuable reagent in organic synthesis, primarily utilized as a

protecting group for 1,2- and 1,3-diols to form 2,2-pentylidene ketals. This application is crucial

in multi-step syntheses where the selective reaction of other functional groups is required

without interference from the hydroxyl groups. The formation of the pentylidene ketal masks the

diol functionality, which can be readily deprotected under acidic conditions. Furthermore,

analogous to its more common counterpart, 2,2-dimethoxypropane (DMP), 2,2-
dimethoxypentane can also serve as a water scavenger in moisture-sensitive reactions.

This document provides detailed application notes and experimental protocols for the use of

2,2-dimethoxypentane in organic synthesis. Due to the limited availability of specific

experimental data for 2,2-dimethoxypentane in the literature, the protocols provided are

largely based on well-established and analogous procedures for 2,2-dimethoxypropane.

Researchers should consider these protocols as a strong starting point for optimization.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,2-dimethoxypentane is presented

below.
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Property Value

Molecular Formula C₇H₁₆O₂[1]

Molecular Weight 132.20 g/mol [1]

Boiling Point 121.2 °C at 760 mmHg[2]

Density 0.842 g/cm³[2]

Flash Point 11.5 °C[2]

CAS Number 55904-98-8[1]

Application 1: Protection of Diols as 2,2-Pentylidene
Ketals
The primary application of 2,2-dimethoxypentane is the protection of 1,2- and 1,3-diols. The

reaction proceeds under acidic catalysis, where the diol reacts with 2,2-dimethoxypentane to

form a cyclic ketal, with methanol and 2-pentanone as byproducts. The formation of the five- or

six-membered ring of the ketal is entropically favored.

A general workflow for the protection of a diol using 2,2-dimethoxypentane is illustrated below.
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Diol Protection Workflow

Start: Diol and 2,2-Dimethoxypentane

Reaction with Acid Catalyst
(e.g., p-TsOH, CSA, or solid acid)

Mixing

Aqueous Workup and Extraction

Quenching

Purification
(e.g., Column Chromatography)

Protected Diol (2,2-Pentylidene Ketal)
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Ketal Deprotection Pathway

2,2-Pentylidene Ketal

Protonated Ketal Intermediate

Protonation

Acid Catalyst
(e.g., AcOH, HCl, p-TsOH)

Diol + 2-Pentanone

Ring Opening & Hydrolysis

Hydrolysis
(H₂O)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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